Cas no 1423078-56-1 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine)

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine structure
1423078-56-1 structure
Product Name:3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine
CAS No:1423078-56-1
MF:C12H16BN3O2
MW:245.085342407227
MDL:MFCD18072640
CID:4598625
PubChem ID:52988023
Update Time:2024-11-04

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine
    • Pyrazolo[1,5-b]pyridazine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine
    • CS-0132534
    • P20537
    • 1423078-56-1
    • EN300-255638
    • Z2418414359
    • Pyrazolo[1,5-b]pyridazine-3-boronic acid pinacol ester
    • MDL： MFCD18072640
    • Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-8-15-16-10(9)6-5-7-14-16/h5-8H,1-4H3
    • InChI Key： JFIBHAMNZJFGOQ-UHFFFAOYSA-N
    • SMILES： C12=C(B3OC(C)(C)C(C)(C)O3)C=NN1N=CC=C2

Computed Properties

  • Exact Mass: 245.1335569g/mol
  • Monoisotopic Mass: 245.1335569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.6Ų

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-b]pyridazine Pricemore >>

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